1,4-Butane-d8-diamine 2hcl

Specification

• CAS No.: 284665-22-1
• Molecular Formula: C4H14Cl2N2
• Molecular Weight: 169.12 g/mol
• IUPAC Name: 1,1,2,2,3,3,4,4-octadeuteriobutane-1,4-diamine;dihydrochloride
• Standard InChI: InChI=1S/C4H12N2.2ClH/c5-3-1-2-4-6;;/h1-6H2;2*1H/i1D2,2D2,3D2,4D2
• Standard InChI Key: XXWCODXIQWIHQN-VHGLFXLXSA-N
• Isomeric SMILES: [2H]C([2H])(C([2H])([2H])C([2H])([2H])N)C([2H])([2H])N.Cl.Cl
• SMILES: C(CCN)CN.Cl.Cl
• Canonical SMILES: C(CCN)CN.Cl.Cl

Introduction

1,4-Butane-d8-diamine 2HCl, also known as 1,1,2,2,3,3,4,4-octadeuteriobutane-1,4-diamine dihydrochloride, is a stable isotope-labeled compound. It is primarily used in research and development, particularly in fields requiring precise isotopic analysis. This compound is a deuterium-labeled version of 1,4-diaminobutane, which is commonly known as putrescine.

Chemical Data Table

Property	Value
CAS Number	284665-22-1
Molecular Formula	C4D8H4N2·2ClH
Molecular Weight	169.12 g/mol, 169.123 g/mol
Solubility	Slightly soluble in DMSO and Methanol
Storage Conditions	Room temperature, away from light and moisture

Applications and Uses

1,4-Butane-d8-diamine 2HCl is used as a stable isotope-labeled analytical standard, particularly in pharmaceutical testing and research. It is not intended for animal or human testing but is strictly for research and development purposes.

Safety and Hazards

The compound is classified as a controlled product and may require additional documentation for purchase. It poses hazards such as skin irritation, serious eye irritation, and potential respiratory tract irritation. Handling requires appropriate protective measures, including gloves and eye protection.

Hazard Classification

• Skin Irritation: Causes skin irritation (H315).

• Eye Irritation: Causes serious eye irritation (H319).

• Respiratory Irritation: May cause respiratory irritation (H335).

Research Findings

Research involving 1,4-Butane-d8-diamine 2HCl often focuses on its role as a stable isotope-labeled compound in analytical chemistry. It is used to enhance the accuracy of mass spectrometry and other analytical techniques by providing a known isotopic signature. This allows researchers to distinguish between naturally occurring compounds and those that have been labeled for study.